Cas no 3433-54-3 (6-nitro-1h-indole-2,3-dione)

6-nitro-1h-indole-2,3-dione Properties

Names and Identifiers

• 6-nitro-1h-indole-2,3-dione
• SureCN2521332
• AC1L6N6W
• AC1Q1ZR5
• ACMC-20dby8
• 6-Nitro-isatin
• 6-Nitroisatin
• 6-nitro-indoline-2,3-dione
• 6-nitroindol-2,3-dione
• 6-Nitro-indolin-2,3-dion
• CTK4H2171
• AR-1H2379
• NSC 66321
• NSC-66321
• 3433-54-3
• DTXSID80290063
• AKOS015898407
• NSC66321
• 1H-Indole-2,3-dione, 6-nitro-
• AC9016
• SB65198
• MFCD22422576
• SCHEMBL2521332
• SY261675
• J-518950
• 6-Nitroindoline-2,3-dione
• 6-Nitro-2,3-dihydro-1H-indole-2,3-dione
• DB-129529
• A875015
• WS-01352
• CS-0139776
• +Expand

• MDL： MFCD22422576
• InChIKey： FQMOARKYYKXWRB-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H4N2O4/c11-7-5-2-1-4(10(13)14)3-6(5)9-8(7)12/h1-3H,(H,9,11,12)
• SMILES： C1=CC2=C(C=C1[N+](=O)[O-])NC(=O)C2=O

Computed Properties

• Exact Mass: 192.01712
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 192.01710661g/mol
• Heavy Atom Count: 14
• Complexity: 309
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Topological Polar Surface Area: 92Ų

Experimental Properties

• LogP: 1.39080
• PSA: 89.31
• Melting Point: 290-291 ºC
• Density: 1.609